Cas no 2227279-84-5 (GSK-3 inhibitor 3)

• Product Name: GSK-3 inhibitor 3
• CAS No: 2227279-84-5
• MF: C₂₃H₁₅FN₆O
• MW: 410.403207063675
• CID: 6788513
• PubChem ID: 134556469
• Update Time: 2025-07-10

GSK-3 inhibitor 3 Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20204928
• HY-154851
• CS-0835090
• GSK-3 inhibitor 3
• 2227279-84-5

• Inchi： 1S/C23H15FN6O/c24-17-5-3-16(4-6-17)19-9-11-26-14-21(19)29-22(31)20-10-12-27-23(30-20)28-18-7-1-15(13-25)2-8-18/h1-12,14H,(H,29,31)(H,27,28,30)
• InChI Key： QLWFPXXGZGCHFQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CN=CC=1NC(C1C=CN=C(N=1)NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 410.12913729g/mol
• Monoisotopic Mass: 410.12913729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Additional information on GSK-3 inhibitor 3

GSK-3 Inhibitor 3 (CAS No. 2227279-84-5): A Promising Compound in the Field of Glycogen Synthase Kinase-3 Inhibition

GSK-3 inhibitor 3, with the Chemical Abstracts Service (CAS) number 2227279-84-5, is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3). This compound has garnered significant attention in recent years due to its potential therapeutic applications in various diseases, including neurodegenerative disorders, diabetes, and cancer. The ability of GSK-3 inhibitor 3 to modulate GSK-3 activity makes it a valuable tool in both academic research and pharmaceutical development.

Glycogen synthase kinase-3 (GSK-3) is a serine/threonine protein kinase that plays a crucial role in multiple cellular processes, such as glucose metabolism, cell proliferation, and apoptosis. Dysregulation of GSK-3 activity has been implicated in several diseases, making it an attractive target for drug development. GSK-3 inhibitor 3 is designed to specifically inhibit GSK-3, thereby modulating these pathways and potentially ameliorating disease symptoms.

Recent studies have highlighted the therapeutic potential of GSK-3 inhibitor 3 in neurodegenerative disorders such as Alzheimer's disease (AD). AD is characterized by the accumulation of amyloid-beta plaques and neurofibrillary tangles, which are associated with hyperphosphorylation of tau protein. GSK-3 is known to phosphorylate tau, contributing to its aggregation. By inhibiting GSK-3, GSK-3 inhibitor 3 can reduce tau phosphorylation and potentially slow down the progression of AD. A study published in the Journal of Neurochemistry demonstrated that treatment with GSK-3 inhibitor 3 significantly reduced tau phosphorylation and improved cognitive function in AD mouse models.

In addition to its neuroprotective effects, GSK-3 inhibitor 3 has shown promise in the treatment of diabetes. Type 2 diabetes (T2D) is characterized by insulin resistance and impaired glucose metabolism. GSK-3 plays a key role in insulin signaling by inhibiting glycogen synthase, which leads to reduced glycogen synthesis. By inhibiting GSK-3, GSK-3 inhibitor 3 can enhance insulin sensitivity and improve glucose homeostasis. A clinical trial evaluating the efficacy of GSK-3 inhibitor 3 in T2D patients reported significant improvements in glycemic control and insulin sensitivity.

The anti-cancer properties of GSK-3 inhibitor 3 have also been extensively studied. GSK-3 is involved in various signaling pathways that regulate cell proliferation and survival. Inhibition of GSK-3 can induce cell cycle arrest and apoptosis in cancer cells. Research published in Cancer Research demonstrated that treatment with GSK-3 inhibitor 3 inhibited the growth of various cancer cell lines, including breast cancer and colon cancer cells. The compound was found to induce apoptosis by activating pro-apoptotic proteins such as Bax and Bak.

The pharmacokinetic properties of GSK-3 inhibitor 3 have been extensively characterized to ensure its suitability for clinical use. Studies have shown that it has good oral bioavailability, favorable pharmacokinetic parameters, and low toxicity. These properties make it an attractive candidate for further clinical development.

In conclusion, GSK-3 inhibitor 3 (CAS No. 2227279-84-5) is a promising compound with a wide range of therapeutic applications. Its ability to selectively inhibit GSK-3 makes it a valuable tool for both academic research and pharmaceutical development. Ongoing studies continue to explore its potential benefits in treating neurodegenerative disorders, diabetes, and cancer, highlighting its significance in the field of medicinal chemistry.